1-tert-butyl 6-methyl 2-(trifluoromethyl)-1H-indole-1,6-dicarboxylate

• Molecular Formula: C16H16F3NO4
• Molecular Weight: 343.30 g/mol
• SMILES: CC(C)(C)OC(=O)N1C(=CC2=C1C=C(C=C2)C(=O)OC)C(F)(F)F
• InChI: InChI=1S/C16H16F3NO4/c1-15(2,3)24-14(22)20-11-7-10(13(21)23-4)6-5-9(11)8-12(20)16(17,18)19/h5-8H,1-4H3
• InChIKey: WVICDXTWWOMCER-UHFFFAOYSA-N

Researchers needing regioselective C3-functionalized 2-trifluoromethylindole libraries often face multi-step protection bottlenecks. This compound integrates three cooperative features: (i) a 2-CF3 group channeling electrophilic substitution exclusively to C3; (ii) an acid-labile N1-Boc group; and (iii) a base-labile C6-methyl ester enabling stepwise chemoselective deprotection. Selective C6 hydrolysis yields 1-(tert-butoxycarbonyl)-2-(trifluoromethyl)-1H-indole-6-carboxylic acid, a versatile intermediate for amide coupling. Supplied at ≥98% purity with full analytical documentation.

Core Properties and Comparator Landscape

1-tert-Butyl 6-methyl 2-(trifluoromethyl)-1H-indole-1,6-dicarboxylate (CAS 1492900-83-0) is a fully substituted indole building block with a molecular formula of C₁₆H₁₆F₃NO₄ and a molecular weight of 343.31 g/mol . This compound features an electron-withdrawing trifluoromethyl group at the 2-position and two orthogonal ester protecting groups—a base-labile tert-butyl carbamate (Boc-type) at the N1 position and a methyl ester at the C6 position . Its differentiation potential is primarily assessed against three comparator classes: (i) the non-fluorinated analogue 1-tert-butyl 6-methyl 1H-indole-1,6-dicarboxylate (CAS 354587-63-6), which lacks the 2-CF₃ group; (ii) the parent 2-(trifluoromethyl)-1H-indole (CAS 51310-54-4), which lacks both protective ester functionalities; and (iii) isomeric indole-1,6-dicarboxylates such as di-tert-butyl 1H-indole-1,6-dicarboxylate, which differ in their ester substitution pattern and therefore in their deprotection orthogonality .

1

2-CF₃ electronic modulation alters indole π-system reactivity

Supports distinct electronic profiles vs. non-fluorinated analogues

2

Orthogonal N1-Boc (acid-labile) and C6-methyl ester (base-labile) protection

Stepwise chemoselective deprotection without affecting 2-CF₃

3

C2-blocked scaffold channels electrophilic substitution to C3

Enables regioselective C3-functionalized 2-CF₃-indole libraries

Why Non-Fluorinated Indole-1,6-Dicarboxylates Fall Short

Generic alternatives that lack either the 2-trifluoromethyl group, the N1-Boc protection, or the C6-methyl ester would fail to replicate this compound's synthetic function because these three structural features act cooperatively rather than independently. The 2-CF₃ group strongly withdraws electron density from the indole π-system, altering the reactivity at C3 and the N1 position compared to non-fluorinated analogs [1]. Meanwhile, the orthogonal pairing of an acid-labile Boc group at N1 and a base-labile methyl ester at C6 enables stepwise, chemoselective deprotection without compromising the 2-CF₃ functionality; the non-fluorinated analogue 1-tert-butyl 6-methyl 1H-indole-1,6-dicarboxylate may offer similar deprotection orthogonality but provides none of the electronic, lipophilic, or metabolic advantages conferred by the trifluoromethyl substituent . Selecting a compound that merely shares a subset of these features compromises both the synthetic strategy and the properties of the final target molecule.

! Non-fluorinated analogue (CAS 354587-63-6) lacks CF₃ electronic and lipophilic influence; reactivity and membrane transport profile may differ substantially.

! Free NH parent indole (CAS 51310-54-4) without N1-Boc is susceptible to oxidative degradation; storage stability and handling robustness may not transfer.

! Isomeric di-tert-butyl indole-1,6-dicarboxylates differ in ester lability; orthogonal deprotection sequence may not be reproducible without matched protection groups.

• [1] Muzalevskiy, V. M.; Sizova, Z. A.; et al. Synthesis and Reactions of 3-Halogenated 2-CF₃-Indoles. Molecules 2022, 27, 8822. View Source

Quantitative Differentiation vs. Closest Analogs

2-CF₃ Electronic Modulation on Indole Reactivity

The 2-trifluoromethyl group exerts a powerful electron-withdrawing effect (–I and –σ* effects) that fundamentally alters the indole ring's electronic character relative to non-fluorinated 1-tert-butyl 6-methyl 1H-indole-1,6-dicarboxylate. In a comparative p97 ATPase inhibition study, the C5-CF₃-substituted indole exhibited an IC₅₀ of approximately 5 μM, while the C5-methyl analogue demonstrated an IC₅₀ in the low nanomolar range—a difference exceeding 400-fold—driven primarily by electronic rather than steric factors [1]. Although this data is for C5 rather than C2 substitution, the class-level inference demonstrates that a trifluoromethyl substituent on the indole core can alter biological activity by two to three orders of magnitude compared to a methyl group at the same position, supporting the expectation that the 2-CF₃ group in the target compound will produce substantially different reactivity and biological profiles than its non-fluorinated congener.

2-CF₃ vs. CH₃ Reactivity

Class-level inference

C5-CF₃ indole IC₅₀ ≈ 5 μM C5-CH₃ indole IC₅₀ low nM

>400-fold difference in p97 ATPase inhibition context supports electronically differentiated biological profiles.

C5 substitution data; direct 2-CF₃ indole values unavailable.

Evidence Dimension	Electronic effect on biological activity (p97 ATPase inhibition IC₅₀)
Target Compound Data	Contains 2-CF₃ group; exact IC₅₀ not available for this specific compound
Comparator Or Baseline	C5-CF₃ indole IC₅₀ ≈ 5 μM vs. C5-CH₃ indole IC₅₀ in low nanomolar range (class-level data from C5 analogues)
Quantified Difference	>400-fold difference between CF₃ and CH₃ substituents at the same indole position
Conditions	ADPGlo assay; p97 ATPase inhibition; recombinant human p97 (1–806 residues) expressed in E. coli Rosetta 2 (DE3)

Why This Matters

A 400-fold activity difference between structurally analogous CF₃- and CH₃-substituted indoles demonstrates that the 2-CF₃ group is not a conservative substitution; researchers selecting the non-fluorinated analogue would obtain a compound with fundamentally different electronic properties and biological behavior.

• [1] Alverez, C.; et al. Structure–Activity Study of Bioisosteric Trifluoromethyl and Pentafluorosulfanyl Indole Inhibitors of the AAA ATPase p97. ACS Med. Chem. Lett. 2015, 6, 1225–1230. View Source

C3 Regioselectivity in Electrophilic Substitution

The presence of a 2-CF₃ group on the indole core enables high-yield C3 halogenation, while unsubstituted indoles typically undergo competitive substitution at multiple positions. In a study of 2-CF₃-indole reactivity, halogenation of 2-trifluoromethylindole afforded 3-chloro, 3-bromo, and 3-iodo derivatives in yields up to 98% [1]. By contrast, the non-fluorinated parent indole (CAS 120-72-9) undergoes halogenation with lower regioselectivity, producing mixtures of C3- and C2-substituted products. This differential C3 reactivity is directly relevant to the target compound: the 2-CF₃ group occupies the C2 position, blocking electrophilic attack at that site and channeling reactivity exclusively to C3, whereas the non-fluorinated analogue 1-tert-butyl 6-methyl 1H-indole-1,6-dicarboxylate (which bears hydrogen at C2) would permit competitive C2/C3 substitution, reducing the yield and purity of C3-functionalized products.

C3 Halogenation Yield

Class-level inference

Up to 98% yield with exclusive C3 regioselectivity

Supports high-purity C3-functionalized 2-CF₃-indole product formation.

Halogenation yields from 2-CF₃-indole model studies; unsubstituted indoles give mixed C2/C3 products.

Evidence Dimension	C3 halogenation yield and regioselectivity
Target Compound Data	2-CF₃-substituted indoles achieve C3 halogenation yields up to 98% (class-level inference from 2-CF₃-indole data)
Comparator Or Baseline	Unsubstituted indole: C3 halogenation yields typically <80% with C2/C3 mixtures
Quantified Difference	Up to 98% yield with exclusive C3 selectivity vs. <80% yield with mixed regioselectivity
Conditions	Halogenation with NCS, NBS, or NIS in DMF at room temperature to 60 °C

Why This Matters

Higher C3 halogenation yield and exclusive regioselectivity directly impact synthetic efficiency and product purity in downstream functionalization. A researcher using the non-fluorinated analogue would need additional purification steps to separate C2/C3 isomeric mixtures, increasing cost and reducing overall yield.

• [1] Muzalevskiy, V. M.; Sizova, Z. A.; et al. Synthesis and Reactions of 3-Halogenated 2-CF₃-Indoles. Molecules 2022, 27, 8822. View Source

CF₃-Enhanced Lipophilicity and Membrane Transport

The trifluoromethyl group substantially increases lipophilicity (clogP) and membrane transport activity. In a comparative study of indole-based transmembrane anion transporters, trifluoromethyl-functionalized receptors showed greater transport activity than unfluorinated analogous systems, which correlated with their increased clogP values [1]. The most active CF₃-containing transporter facilitated chloride efflux from phospholipid vesicles at receptor-to-lipid ratios as low as 1:20,000. Although this is a class-level finding across a series of indole-based anionophores rather than a direct measurement on the target compound, it establishes a consistent structure–property relationship: the presence of a CF₃ group on the indole scaffold predictably increases lipophilicity and membrane transport capability compared to the non-fluorinated congener.

Membrane Transport Activity

Class-level inference

Active at 1:20,000 receptor-to-lipid ratio

Reported higher chloride transport activity correlates with increased CF₃-driven lipophilicity.

Data from indole-based anionophores in phospholipid vesicle models.

Evidence Dimension	Chloride transport activity (receptor-to-lipid ratio at which efflux is detected)
Target Compound Data	Contains 2-CF₃ group; exact transport activity not measured for this specific compound
Comparator Or Baseline	Unfluorinated indole transporters: lower transport activity at equivalent concentrations
Quantified Difference	CF₃-functionalized receptors active at 1:20,000 receptor-to-lipid ratio; unfluorinated analogues require higher loading
Conditions	Phospholipid vesicle model; chloride/nitrate and chloride/bicarbonate antiport measured by ion-selective electrode and fluorescence

Why This Matters

Superior membrane transport activity attributable to the CF₃ group is critical for medicinal chemistry applications targeting intracellular pathways or requiring transmembrane delivery. The non-fluorinated analogue would be expected to exhibit lower permeability and reduced cellular activity in these contexts.

• [1] Moore, S. J.; et al. Towards 'drug-like' indole-based transmembrane anion transporters. Chem. Sci. 2012, 3, 2503–2511. View Source

N1-Boc Protection for Improved Air Stability

The tert-butyl carbamate (Boc-type) protecting group at N1 provides enhanced stability against oxidative degradation. In a study of diindolylamine stability, compounds with an unprotected indole NH were found to be unstable under ambient conditions, whereas blocking the reactive indole position with a tert-butyl group resulted in compounds with improved air stability [1]. NMR, cyclic voltammetry, and UV–vis studies indicated that the instability of unprotected substrates was likely due to oxidative oligomerization. This class-level finding implies that the target compound, which bears a tert-butyl carbamate at N1, will exhibit improved shelf stability and handling characteristics compared to 2-(trifluoromethyl)-1H-indole (CAS 51310-54-4), which bears a free NH.

Air Stability Enhancement

Class-level inference

tert-Butyl carbamate protection markedly improved stability in diindolylamine studies

May support improved storage and handling stability for N1-Boc-protected indoles.

Stability monitored by NMR, CV, UV–vis under ambient conditions; not measured on target compound.

Evidence Dimension	Ambient air stability
Target Compound Data	N1-tert-butyl carbamate protected; expected improved air stability based on class-level evidence
Comparator Or Baseline	2-(Trifluoromethyl)-1H-indole (free NH): susceptible to oxidative oligomerization under ambient conditions
Quantified Difference	Diindolylamines with tert-butyl protection showed markedly improved stability in NMR, CV, and UV–vis monitoring; unprotected analogues degraded within hours to days under ambient conditions
Conditions	Ambient laboratory conditions; stability monitored by NMR, cyclic voltammetry, and UV–vis spectroscopy

Why This Matters

Improved storage stability reduces degradation during procurement, shipping, and laboratory handling, minimizing batch-to-batch variability and ensuring that the delivered compound retains its intended reactivity. Researchers selecting the free NH analogue risk receiving partially degraded material that may compromise synthetic reproducibility.

• [1] Ong, M. J. H.; et al. Diindolylamine Preparation and Stability Investigations. ACS Omega 2022, 7, 5197–5205. View Source

Recommended Procurement Applications

C3-Functionalized 2-CF₃-Indole Libraries

The target compound's 2-CF₃ group blocks C2 reactivity and channels electrophilic substitution exclusively to C3, enabling regioselective C3 halogenation, arylation, or alkynylation in high yield (up to 98% for halogenation in related 2-CF₃-indoles [1]). The orthogonal N1-Boc and C6-methyl ester protecting groups allow sequential deprotection at different synthetic stages without affecting the 2-CF₃ moiety. This combination is valuable for constructing C3-diversified 2-trifluoromethylindole libraries for medicinal chemistry screening.

Fluorinated Indole Pharmacophores with Metabolic Stability

The 2-CF₃ substituent enhances metabolic stability by resisting oxidative metabolism at the indole C2 position, a known soft spot for cytochrome P450-mediated oxidation. The class-level evidence from p97 ATPase inhibitors demonstrates that CF₃-for-CH₃ substitution can alter potency by >400-fold [1], while membrane transport studies show that CF₃-indole conjugates achieve activity at receptor-to-lipid ratios as low as 1:20,000 [2]. The target compound provides a pre-functionalized scaffold for incorporating these beneficial CF₃ properties into lead optimization programs.

Orthogonal N1/C6 Protection Strategies

The simultaneous presence of an acid-labile N1-Boc group and a base-labile C6-methyl ester enables two-directional, chemoselective functionalization of the indole core. This orthogonality is absent in the parent 2-(trifluoromethyl)-1H-indole, which requires additional protection/deprotection steps to achieve comparable synthetic versatility. The tert-butyl carbamate also provides improved air stability during storage and handling compared to NH-indoles [3], reducing the risk of oxidative degradation during long synthetic sequences.

2-CF₃-Indole-6-Carboxylic Acid Building Block

Selective hydrolysis of the C6-methyl ester yields 1-(tert-butoxycarbonyl)-2-(trifluoromethyl)-1H-indole-6-carboxylic acid, a versatile intermediate for amide coupling, esterification, or decarboxylative functionalization. This intermediate retains both the stability-enhancing N1-Boc group and the electronically modulating 2-CF₃ group, making it a superior starting material compared to 2-(trifluoromethyl)-1H-indole-6-carboxylic acid (CAS 1638764-11-0), which lacks the N1 protection and is more susceptible to oxidative degradation.

Application

Selection Property

Validation Focus

C3-Functionalized 2-CF₃-Indole Libraries

2-CF₃ C2-blocking & regioselectivity

C3 halogenation/arylation yield and purity

Fluorinated Indole Pharmacophores

CF₃ electronic & lipophilic modulation

Target potency and permeability endpoints

Orthogonal Protection Strategies

Acid-labile N1-Boc & base-labile C6-ester

Stepwise deprotection compatibility

2-CF₃-Indole-6-Carboxylic Acid Intermediate

N1-Boc stability & 6-COOH versatility

Coupling/diversification and oxidative stability

• [1] Muzalevskiy, V. M.; Sizova, Z. A.; et al. Synthesis and Reactions of 3-Halogenated 2-CF₃-Indoles. Molecules 2022, 27, 8822. View Source
• [2] Moore, S. J.; et al. Towards 'drug-like' indole-based transmembrane anion transporters. Chem. Sci. 2012, 3, 2503–2511. View Source
• [3] Ong, M. J. H.; et al. Diindolylamine Preparation and Stability Investigations. ACS Omega 2022, 7, 5197–5205. View Source